Cas no 2624141-97-3 (2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid)

• Product Name: 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid
• CAS No: 2624141-97-3
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 5640081
• PubChem ID: 165904296
• Update Time: 2025-07-19

2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2624141-97-3
• EN300-27751859
• 2-(6,6-dimethyl-4-nitrosomorpholin-2-yl)acetic acid
• 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid

• Inchi： 1S/C8H14N2O4/c1-8(2)5-10(9-13)4-6(14-8)3-7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： KHABMKXYZJMXLL-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CN(CC1(C)C)N=O

Computed Properties

• Exact Mass: 202.09535693g/mol
• Monoisotopic Mass: 202.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid

Research Briefing on 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic Acid (CAS: 2624141-97-3)

The compound 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid (CAS: 2624141-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid as a versatile intermediate in the synthesis of novel bioactive molecules. Its nitrosomorpholine core and acetic acid side chain make it a promising candidate for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, researchers have optimized the production of 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid through a multi-step process involving nitrosation and subsequent functionalization. The compound's stability under physiological conditions has been confirmed, which is critical for its use in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its purity and structural integrity.

Preliminary in vitro and in vivo studies have shown that 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid exhibits low cytotoxicity and favorable pharmacokinetic properties. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, underscore its potential as a lead compound for further drug development. Researchers are particularly interested in its ability to modulate oxidative stress pathways, which could have implications for neurodegenerative and cardiovascular diseases.

Future research directions include exploring the compound's interactions with specific biological targets, optimizing its bioavailability, and investigating its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(6,6-Dimethyl-4-nitrosomorpholin-2-yl)acetic acid represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activities make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry communities.